Cas no 175276-81-0 (2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile)

• Product Name: 2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile
• CAS No: 175276-81-0
• MF: C₁₀H₈F₃NO₂S
• MW: 263.236231803894
• MDL: MFCD00173822
• CID: 92145
• PubChem ID: 2782434
• Update Time: 2025-07-23

2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile
• 2-(3-Trifluoromethylphenylmethanesulphonyl)acetonitrile
• 2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]acetonitrile
• 3-(TRIFLUOROMETHYL)BENZYLSULFONYL ACETONITRILE
• 2-[[[3-(Trifluoromethyl)Phenyl]Methyl]Sulfonyl]-Acetonitrile
• 3-trifluoromethylbenzylsulfonylacetonitrile
• Acetonitrile,[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]- (9CI)
• [[3-(Trifluoromethyl)benzyl]sulfonyl]acetonitrile
• 3-(TRIFLUOROMETHYL)BENZYLSULPHONYL ACETONITRILE
• (3-Trifluoromethyl-^a-toluenesulfonyl)acetonitrile
• 2-{[3-(trifluoromethyl)benzyl]sulfonyl}acetonitrile
• (3-TRIFLUOROMETHYLPHENYLMETHANESULFONYL)ACETONITRILE
• 3-(Trifluoromethyl)benzylsulphonylacetonitrile97%
• {[3-(Trifluoromethyl)phenyl]methanesulfonyl}acetonitrile
• SCHEMBL1955265
• 2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]acetonitrile;2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile
• AKOS005257564
• (3-trifluoromethyl-phenylmethanesulfonyl)-acetonitrile
• Acetonitrile,2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-
• C10H8F3NO2S
• FS-5403
• FT-0643692
• 175276-81-0
• DTXSID90382084
• MFCD00173822
• A811981
• 2-{[3-(trifluoromethyl)phenyl]methanesulfonyl}acetonitrile
• 2-(3-(trifluoromethyl)benzylsulfonyl)acetonitrile
• 3-(trifluoromethyl)benzylsulfonylacetonitrile
• DB-044170

• MDL： MFCD00173822
• Inchi： 1S/C10H8F3NO2S/c11-10(12,13)9-3-1-2-8(6-9)7-17(15,16)5-4-14/h1-3,6H,5,7H2
• InChI Key： MXAFRLGCENSSSL-UHFFFAOYSA-N
• SMILES： S(CC#N)(CC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 263.02300
• Monoisotopic Mass: 263.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.354
• Melting Point: 119 °C
• Boiling Point: 444.2°C at 760 mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.494
• PSA: 66.31000
• LogP: 3.22458
• Solubility: Not determined

2-((3-(Trifluoromethyl)benzyl)sulfonyl)acetonitrile Security Information

• Hazard Statement： Harmful
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S36/37/39
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes